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Compound of Interest

Compound Name: Diallyl isophthalate

Cat. No.: B087104

For Researchers, Scientists, and Drug Development Professionals

Diallyl isophthalate (DAIP) is a monomer utilized in the production of thermosetting resins,

polymers, and composite materials due to its ability to enhance thermal stability, mechanical
strength, and chemical resistance.[1] This guide provides an in-depth overview of the safety,
hazards, and handling procedures for diallyl isophthalate to ensure its safe use in research

and development settings.

Physicochemical and Toxicological Data

The following tables summarize the key physical, chemical, and toxicological properties of
diallyl isophthalate.

Table 1: Physical and Chemical Properties of Diallyl
Isophthalate
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Property Value Source

Chemical Formula C14H1404 PubChem

Molecular Weight 246.26 g/mol PubChem|[2]

CAS Number 1087-21-4 PubChem|[2]
Colorless to slightly yellow,

Appearance odorless liquid or white powder  PubChem[2], Benchchem][3]
(prepolymer)

Density 1.256 g/cm3 at 25°C Benchchem|3]

Melting Point -3°C ChemicalBook

Boiling Point 176-177°C at 5 mmHg ChemicalBook

Flash Point 163°C ChemicalBook

Water Solubility

33.8 mg/L at 25°C

ChemicalBook

Solubility

Soluble in acetone, benzene,

chloroform, and THF

Benchchem|3]

Vapor Pressure

0.155 Pa at 25°C

ChemicalBook

Refractive Index

1.5230-1.5270

ChemicalBook

Test Species Route Value Source
Mammal

LD50 (species Oral 1700 mg/kg ChemicalBook[4]
unspecified)

LD50 Mouse Intraperitoneal > 62.5 mg/kg PubChem|[2]

Hazard Identification and Classification

Diallyl isophthalate is classified as harmful if swallowed and causes skin and serious eye

irritation.[5][6]
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Table 3: GHS Hazard Classification for Diallyl

Isophthalate
Hazard Class Hazard Category Hazard Statement
Acute toxicity, oral Category 4 H302: Harmful if swallowed
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
N Category 2A o
irritation irritation
Acute toxicity, inhalation Category 4 H332: Harmful if inhaled
) o H317: May cause an allergic
Skin sensitization Category 1 ) )
skin reaction
Hazardous to the aquatic . o
) Category 1 H400: Very toxic to aquatic life
environment, acute hazard
Hazardous to the aquatic H410: Very toxic to aquatic life
] Category 1 ) ]
environment, long-term hazard with long lasting effects

Source: PubChem|[2]

Experimental Protocols for Toxicological
Assessment

Detailed experimental protocols for diallyl isophthalate are not readily available in the public
domain. However, the toxicological profile is often informed by studies on the closely related
isomer, diallyl phthalate (DAP). The following are descriptions of the methodologies for key
experiments based on standard guidelines and summaries from assessment reports on DAP.

Skin Irritation

The skin irritation potential is typically assessed in rabbits according to OECD Guideline 404. In
a study on diallyl phthalate, the following methodology was used:

¢ Test System: Albino rabbits.
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e Procedure: A 0.5 mL dose of the test substance is applied to a small area of shaved skin and
covered with a gauze patch. The patch is secured with tape and left in place for a specified
period, typically 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The severity of the reactions is scored.

o Results for Diallyl Phthalate: Studies on DAP showed it to have little or no skin irritation
potential in rabbits.[7]

Eye Irritation

Eye irritation potential is generally evaluated in rabbits following OECD Guideline 405. The
methodology for a study on diallyl phthalate is summarized below:

Test System: Albino rabbits.

e Procedure: A 0.1 mL volume of the undiluted test substance is instilled into one eye of each
animal. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation.

o Results for Diallyl Phthalate: Diallyl phthalate was found to be non-irritating to rabbit eyes.[7]

Skin Sensitization

The potential to cause skin sensitization can be assessed using the mouse Local Lymph Node
Assay (LLNA) as described in OECD Guideline 429. A study on diallyl phthalate utilized this
method:

o Test System: CBA/CaBkl mice.[7]

e Procedure: The test substance, dissolved in a suitable vehicle (e.g., acetone/olive oil), is
applied to the dorsal surface of the ears of the mice for three consecutive days.[7] A control
group is treated with the vehicle alone. On day 6, a solution of 3H-methyl thymidine is
injected intravenously, and the animals are sacrificed a few hours later.
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» Endpoint: The draining auricular lymph nodes are excised, and the proliferation of
lymphocytes is measured by the incorporation of 3H-methyl thymidine. A stimulation index
(SI) is calculated by comparing the proliferation in the test group to the control group. An Sl
of 3 or greater is considered a positive result.

o Results for Diallyl Phthalate: Diallyl phthalate produced a positive response in the mouse
LLNA, indicating it is a skin sensitizer.[7]

Mutagenicity
The mutagenic potential of diallyl isophthalate can be evaluated using the bacterial reverse

mutation assay (Ames test), following OECD Guideline 471.

o Test System: Strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and
Escherichia coli (e.g., WP2 uvrA).

o Procedure: The test substance, with and without metabolic activation (S9 mix), is incubated
with the bacterial strains. The number of revertant colonies (colonies that have regained the
ability to grow in the absence of a specific amino acid) is counted.

» Results for Diallyl Phthalate: In vitro studies on DAP showed it to be weakly mutagenic in
one bacterial strain in the presence of metabolic activation, but it was negative in the majority
of bacterial assays.[7] In vivo mutagenicity studies on DAP were generally negative.[7]

Safe Handling and Storage
Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling diallyl isophthalate:

o Eye Protection: Chemical safety goggles or a face shield are required.[5]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[5] Gloves
must be inspected before use and disposed of properly.[8]

» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[6]
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» Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
a NIOSH-approved respirator with an organic vapor cartridge is recommended.[6]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[6]

Avoid inhalation of vapor or mist.[6]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly after handling.[5][6]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]
» Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4]

The following diagram illustrates the logical workflow for the safe handling of diallyl
isophthalate.
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Caption: Workflow for the safe handling of diallyl isophthalate.

First Aid Measures

In case of exposure to diallyl isophthalate, the following first aid measures should be taken:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If skin irritation or a rash occurs, seek medical attention.[5][6]
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o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[5]

[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[5][6]

Fire and Explosion Hazards
Diallyl isophthalate is combustible.

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5][8]

e Hazardous Combustion Products: Burning may produce carbon oxides.[8]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment.[5] Avoid breathing vapors, mist, or gas.[8]

» Environmental Precautions: Prevent the substance from entering drains.[8]

o Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal.[3] For larger spills, dike the area to
prevent spreading.

Environmental Hazards

Diallyl isophthalate is considered very toxic to aquatic life, with long-lasting effects.[2] It
should not be released into the environment.[4]

Disposal Considerations
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Dispose of diallyl isophthalate and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[9] Do not allow it to enter waterways.
Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diallyl Isophthalate: A Technical Guide to Safety,
Hazards, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087104#diallyl-isophthalate-safety-hazards-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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